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Compound of Interest

Compound Name: DL-Proline-2-d1

CAS No.: 282729-06-0

Cat. No.: B1457234

Get Quote

Product: DL-Proline-2-d1 (Isotopic Labeling: Deuterium at

-Carbon) CAS Registry: Varies by enrichment (Generic DL-Proline CAS: 609-36-9) Chemical
Formula: C₅H₈DNO₂ Molecular Weight: 116.14 g/mol (approx. +1 Da vs. unlabeled)

Part 1: Core Storage Directives (The Golden Rules)
The stability of DL-Proline-2-d1 hinges on two distinct physical properties: the hygroscopicity

of the proline scaffold and the chemical lability of the deuterium bond at the

-position (C2).

Physical Stability (Hygroscopicity)
Proline is unique among amino acids for its extreme solubility and hygroscopicity. It acts as a

deliquescent solid, meaning it can absorb enough atmospheric moisture to dissolve itself,

turning into a viscous "goo."

Storage Requirement: Must be stored in a tightly sealed container within a secondary

desiccator.
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Temperature: -20°C is recommended for long-term storage (>6 months) to inhibit microbial

growth (amino acids are nutrient sources) and slow any potential oxidation.

Handling: Allow the vial to equilibrate to room temperature before opening. Opening a cold

vial in humid air causes immediate condensation on the powder, leading to caking.

Isotopic Stability (Deuterium Integrity)
The deuterium atom at the C2 position (

-carbon) is chemically stable in solid form but susceptible to Hydrogen-Deuterium Exchange
(HDX) in solution. This exchange is catalyzed by base (high pH) and enzymes (proline
racemases).

pH Limit: Avoid aqueous solutions with pH > 9.0.

Solvent Choice: For long-term solution storage, use D₂O (Deuterium Oxide) to

thermodynamically prevent D

H exchange.

Part 2: Troubleshooting & FAQs
Q1: My DL-Proline-2-d1 powder has turned into a sticky
gel. Is the deuterium label lost?
Diagnosis: This is likely physical deliquescence, not chemical degradation. Technical Insight:

Proline has a solubility of ~162 g/100 mL (25°C).[1] If the vial was not sealed properly, it

absorbed water. Impact on Isotope: The C-D bond is generally stable against hydrolysis by

neutral water. The isotopic purity is likely intact, but the gravimetric purity is compromised (you

are weighing water + proline). Corrective Action:

Do not heat aggressively to dry (heat promotes exchange).

Dissolve the gel in a minimal amount of D₂O.

Lyophilize (freeze-dry) to recover the solid powder.
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Q2: Can I store this compound in aqueous stock
solutions?
Recommendation: Only for short periods (days) at 4°C. Risk Factor: The

-proton (or deuteron) of amino acids is weakly acidic (pKa ~29, but lower in physiological
buffers). In water (H₂O), there is a massive molar excess of protons. Over time, or if the pH
drifts basic, the Deuterium will exchange with Hydrogen, effectively "erasing" your label.
Protocol for Solutions:

Preferred: Prepare fresh.

Alternative: Store in D₂O buffers to maintain isotopic enrichment.

Sterility: Sterile filter (0.22 µm) to prevent bacterial growth; bacteria produce racemases that

actively catalyze the exchange of the

-proton.

Q3: Why is the Deuterium at the C2 position specifically
at risk?
Scientific Explanation: The C2 position is adjacent to the carbonyl group. The carbonyl oxygen

is electron-withdrawing, increasing the acidity of the C2-Deuterium. Under basic conditions, the

base removes the Deuterium, forming an enolate intermediate. When this enolate gets

reprotonated by the solvent (H₂O), it picks up a Hydrogen instead of Deuterium.

Q4: How do I verify the isotopic enrichment using NMR?
Method: 1H-NMR (Proton NMR) in D₂O. Expected Result:

Unlabeled Proline: You typically see a multiplet signal for the

-proton around 4.1 - 4.3 ppm.

DL-Proline-2-d1: This signal should be absent (or significantly reduced, depending on %

enrichment).
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Verification: Integrate the signals. If the

-H signal integrates to 0.05 (relative to side-chain protons), your enrichment is ~95%.

Part 3: Visualized Protocols
Diagram 1: Storage & Handling Workflow
This decision tree ensures the physical integrity of the hygroscopic powder.
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Caption: Protocol for preventing deliquescence (moisture absorption) during storage and

handling.
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Diagram 2: Mechanism of Isotopic Loss (Scientific
Integrity)
This pathway illustrates why high pH and H₂O solvents must be avoided.

DL-Proline-2-d1
(C-D Bond)

Enolate Intermediate
(Planar C2)

Deuterium Abstraction
(Slow Step)

Base (OH-)
or Enzyme

Solvent Source
(H2O vs D2O)

Reprotonation

Proline-2-H
(Label LOST)

If Solvent = H2O
(Thermodynamic Sink)

Proline-2-d1
(Label KEPT)

If Solvent = D2O
(Equilibrium)

Click to download full resolution via product page

Caption: The base-catalyzed enolization mechanism. In H₂O, the equilibrium favors the loss of

the Deuterium label.

Part 4: Summary Data Table
Parameter Specification / Limit Reason

Storage Temp -20°C
Slows oxidation and microbial

growth.

Humidity Control Strictly Desiccated
Proline is deliquescent;

absorbs water rapidly.

Solution pH < 7.5 (Ideal: 3-6)
High pH (>9) catalyzes D

H exchange via enolization.

Solvent D₂O (preferred) Prevents isotopic dilution.[2]

Sterility 0.22 µm Filter

Bacteria contain racemases

that strip the

-Deuterium.

Re-drying Lyophilization
Heat drying risks degradation;

freeze-drying is safer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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